4-Methyl-2-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethoxy]benzamide

• IUPAC Name: 4-methyl-2-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethoxy]benzamide
• InChI: InChI=1S/C22H27N3O4/c1-17-7-8-19(22(23)27)20(15-17)29-16-21(26)25-11-9-24(10-12-25)13-14-28-18-5-3-2-4-6-18/h2-8,15H,9-14,16H2,1H3,(H2,23,27)
• InChI Key: YYPJTKPHQUXGCU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=C(C=C1)C(=O)N)OCC(=O)N2CCN(CC2)CCOC3=CC=CC=C3
• Molecular Formula: C22H27N3O4
• Molecular Weight: 397.5 g/mol

Description

4-Methyl-2-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethoxy]benzamide, also known as MOPPP, is a synthetic compound that belongs to the benzamide class of chemicals. It is a potent dopamine reuptake inhibitor and has been extensively studied for its potential use in treating various neurological and psychiatric disorders.

Mechanism of Action

4-Methyl-2-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethoxy]benzamide works by inhibiting the reuptake of dopamine, a neurotransmitter that plays a key role in regulating mood, motivation, and pleasure. By blocking the reuptake of dopamine, this compound increases the levels of dopamine in the brain, which can help to alleviate symptoms of depression, anxiety, and ADHD.
Biochemical and Physiological Effects:
This compound has been shown to have a number of biochemical and physiological effects. It has been shown to increase the release of dopamine in the brain, which can lead to increased feelings of pleasure and motivation. This compound has also been shown to increase the levels of other neurotransmitters, including norepinephrine and serotonin, which can help to regulate mood and reduce symptoms of anxiety and depression.

Advantages and Limitations for Lab Experiments

One of the main advantages of 4-Methyl-2-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethoxy]benzamide for lab experiments is its potent dopamine reuptake inhibitory activity. This makes it a useful tool for studying the role of dopamine in various neurological and psychiatric disorders. However, one of the limitations of this compound is its potential for abuse and addiction, which can make it difficult to use in certain types of experiments.

Future Directions

There are a number of future directions for research on 4-Methyl-2-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethoxy]benzamide. One area of interest is the development of new drugs that are based on the structure of this compound, but with improved pharmacological properties. Another area of interest is the use of this compound in combination with other drugs, such as antidepressants or antipsychotics, to improve their efficacy. Finally, there is a need for further research on the long-term effects of this compound on the brain and behavior.

Synthesis Methods

The synthesis of 4-Methyl-2-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethoxy]benzamide involves the reaction of 4-methyl-2-nitrobenzoic acid with 2-(2-aminoethoxy)ethylamine, followed by the reduction of the resulting nitro compound to the corresponding amine. The amine is then reacted with phenoxyethylpiperazine and acetic anhydride to produce this compound.

Scientific Research Applications

4-Methyl-2-[2-oxo-2-[4-(2-phenoxyethyl)piperazin-1-yl]ethoxy]benzamide has been extensively studied for its potential use in treating various neurological and psychiatric disorders. It has been shown to be effective in treating depression, anxiety, and attention deficit hyperactivity disorder (ADHD). This compound has also been studied for its potential use in treating drug addiction, particularly cocaine addiction.